Cas no 1275727-10-0 (2-(Oxan-4-ylmethoxy)benzoic acid)
1275727-10-0 structure
Product Name:2-(Oxan-4-ylmethoxy)benzoic acid
CAS No:1275727-10-0
MF:C13H16O4
MW:236.263744354248
MDL:MFCD18063994
CID:5217020
Update Time:2023-08-25
2-(Oxan-4-ylmethoxy)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(oxan-4-ylmethoxy)benzoic acid
- 2-((Tetrahydro-2H-pyran-4-yl)methoxy)benzoicacid
- 2-((Tetrahydro-2H-pyran-4-yl)methoxy)benzoic acid
- 2-(Oxan-4-ylmethoxy)benzoic acid
-
- MDL： MFCD18063994
- Inchi： 1S/C13H16O4/c14-13(15)11-3-1-2-4-12(11)17-9-10-5-7-16-8-6-10/h1-4,10H,5-9H2,(H,14,15)
- InChI Key： QAMHTGVXIFZJDW-UHFFFAOYSA-N
- SMILES： O1CCC(COC2C=CC=CC=2C(=O)O)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 248
- XLogP3: 2.2
- Topological Polar Surface Area: 55.8
2-(Oxan-4-ylmethoxy)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM381351-1g |
2-[(oxan-4-yl)methoxy]benzoic acid |
1275727-10-0 | 95%+ | 1g |
$569 | 2024-08-02 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD514563-1g |
2-((Tetrahydro-2H-pyran-4-yl)methoxy)benzoic acid |
1275727-10-0 | 97% | 1g |
￥3255.0 | 2023-04-03 | |
| Fluorochem | 097240-1g |
2-(Oxan-4-ylmethoxy)benzoic acid |
1275727-10-0 | 1g |
£561.00 | 2023-04-20 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1631954-250mg |
2-((Tetrahydro-2H-pyran-4-yl)methoxy)benzoic acid |
1275727-10-0 | 98% | 250mg |
￥4295.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1631954-1g |
2-((Tetrahydro-2H-pyran-4-yl)methoxy)benzoic acid |
1275727-10-0 | 98% | 1g |
￥5854.00 | 2024-08-09 |
2-(Oxan-4-ylmethoxy)benzoic acid Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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